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Compound of Interest

Compound Name: Dehydrolinalool, (+)-

Cat. No.: B12966658

Essential Safety and Logistical Information for the Responsible Disposal of (+)-Dehydrolinalool

(+)-Dehydrolinalool, a versatile compound utilized in fragrance, flavor, and research
applications, requires careful handling and disposal due to its potential hazards.[1] This guide
provides comprehensive, step-by-step procedures for the safe disposal of (+)-Dehydrolinalool,
ensuring the safety of laboratory personnel and the protection of the environment. Adherence
to these protocols is crucial for maintaining a safe and compliant laboratory setting.

Key Quantitative Data

For a comprehensive understanding of (+)-Dehydrolinalool's chemical and physical properties,
the following table summarizes essential data.

Property Value

Molecular Formula C10H160[1]

Molecular Weight 152.24 g/mol [1]

Appearance Colorless to slightly yellow clear liquid[1]
Boiling Point 198 °C[1]

Flash Point 81.1 °C (178.0 °F) Closed Cup[2]
Density 0.88 g/cm?3[1]
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Hazard Identification and Safety Precautions

Before handling or disposing of (+)-Dehydrolinalool, it is imperative to be aware of its
associated hazards:

Combustible Liquid: Keep away from heat, sparks, open flames, and other ignition sources.

[2]3]

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[4]

Potential Health Hazards: May be harmful in contact with skin and is suspected of damaging
fertility or the unborn child.[2][4]

Environmental Hazard: Harmful to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE) is mandatory when handling (+)-Dehydrolinalool. This
includes:

o Safety glasses or goggles
o Chemical-resistant gloves
e Alaboratory coat

All handling should be performed in a well-ventilated area, preferably within a chemical fume
hood.

Step-by-Step Disposal Protocol

The disposal of (+)-Dehydrolinalool must be managed as hazardous chemical waste. Under no
circumstances should it be poured down the drain or disposed of in regular trash.

Waste Collection

o Collect waste (+)-Dehydrolinalool and any materials contaminated with it (e.g., pipette tips,
absorbent pads from a spill) in a dedicated, properly labeled, and sealed waste container.

e The container must be made of a material compatible with organic solvents.
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« If the (+)-Dehydrolinalool is in a solution, the entire solution must be treated as hazardous
waste.

Labeling

o Clearly label the waste container with "Hazardous Waste" and "(+)-Dehydrolinalool.”
« Include the approximate concentration and quantity of the waste.

e List any other components of the waste mixture.

Storage

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area.

e The storage area should be away from sources of ignition and incompatible materials.

Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for pickup and proper disposal.[4]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[4]

Emergency Spill Procedures

In the event of a (+)-Dehydrolinalool spill, immediate action is necessary to contain and clean
the area safely.

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure the area is well-ventilated.

» Eliminate Ignition Sources: Remove all potential sources of ignition from the vicinity.[2]

e Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to
contain and absorb the spilled liquid.[2] Do not use combustible materials like paper towels
for large spills.
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o Collect and Containerize: Carefully collect the absorbent material and place it into a sealed,
labeled container for hazardous waste disposal.[2]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Report the Spill: Report the incident to your laboratory supervisor and your institution's EHS
office in accordance with your institution's protocols.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Dehydrolinalool.
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Caption: Decision workflow for the safe disposal of (+)-Dehydrolinalool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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